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Compound of Interest

Compound Name: 7-Hydroxy-5,8-Dimethoxyflavone

CAS No.: 3316-54-9

Cat. No.: B11831921

Get Quote

Physicochemical Profiling, Isolation Methodologies,
and Therapeutic Potential[1]
Executive Summary
This technical guide provides a comprehensive analysis of 7-Hydroxy-5,8-dimethoxyflavone
(CAS: 3570-62-5), a bioactive flavonoid often isolated from Oroxylum indicum and Scutellaria

species.[1][2][3] While its molecular weight is the primary identifier for mass spectrometry, its

specific methoxylation pattern at positions 5 and 8 confers unique lipophilicity and metabolic

stability compared to its isomers (e.g., Wogonin).[1] This document details the physicochemical

properties, self-validating isolation protocols, and analytical verification workflows required for

high-integrity research.

Part 1: Physicochemical Characterization
The Molecular Weight as a Gateway to Bioavailability

For drug development professionals, the molecular weight of 7-Hydroxy-5,8-
dimethoxyflavone is not merely a physical constant but a predictor of pharmacokinetics.[1][2]
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With a mass significantly below the 500 Da threshold, it strictly adheres to Lipinski’s Rule of

Five, suggesting high oral bioavailability and potential blood-brain barrier (BBB) permeability.[1]

Table 1: Core Physicochemical Data
Property Value Technical Significance

IUPAC Name
7-hydroxy-5,8-dimethoxy-2-

phenylchromen-4-one

Defines unique substitution

pattern (5,8-OMe).[1][2][3][4]

Molecular Formula
Basis for elemental analysis.[2]

[3]

Average Molecular Weight 298.29 g/mol
Used for molarity calculations

in dosing.[2][3]

Monoisotopic Mass 298.0841 Da
Critical: Exact mass for HRMS

validation.

LogP (Predicted) ~2.5 - 3.0

Indicates moderate

lipophilicity; suitable for

membrane passive transport.

[2][3]

H-Bond Donors/Acceptors 1 Donor / 5 Acceptors
Optimal for receptor binding

without aggregation.[2][3]

Part 2: Isolation & Purification Protocol
Source:Oroxylum indicum (Root Bark/Seeds) or Scutellaria spp.[2][3]

Scientific Rationale: Flavonoids are polyphenolic and often exist as glycosides in the plant.[2]

[3] The following protocol utilizes acid hydrolysis to ensure the aglycone (7-Hydroxy-5,8-
dimethoxyflavone) is liberated, followed by polarity-driven partitioning.[1][2][3]

Protocol 1: Step-by-Step Isolation Workflow
Extraction: Macerate 1 kg of dried, powdered root bark in MeOH (100%) for 72 hours at

room temperature. Filter and concentrate in vacuo.

Liquid-Liquid Partitioning: Suspend the crude extract in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9855034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9855034/
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://www.medchemexpress.com/5-7-dimethoxyflavone.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://www.benchchem.com/product/b11831921/docs?utm_src=pdf-body#technical-monograph-7-hydroxy-5-8-dimethoxyflavone
https://www.benchchem.com/product/b11831921/docs?utm_src=pdf-body#technical-monograph-7-hydroxy-5-8-dimethoxyflavone
https://pmc.ncbi.nlm.nih.gov/articles/PMC9855034/
https://pubchem.ncbi.nlm.nih.gov/compound/4_5-Dihydroxy-7_8-dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-7_8-dimethoxyflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(500 mL). Partition sequentially with:

n-Hexane (removes lipids/waxes).[2][3]

Chloroform (

) (Targets methoxylated flavones).[2][3]

Ethyl Acetate (Targets more polar glycosides).[2][3]

Target Fraction: Collect the Chloroform fraction.[2][3] The 5,8-dimethoxy substitution

decreases polarity, making

the optimal solvent.[1]

Chromatographic Purification:

Stationary Phase: Silica Gel 60 (230–400 mesh).[2][3]

Mobile Phase: Gradient elution of

:MeOH (100:0

95:5).

Detection: TLC visualization under UV (254/366 nm). Look for a dark quenching spot (254

nm) or yellow fluorescence (366 nm).[2][3]

Visualization: Isolation Logic Flow
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Figure 1: Polarity-driven fractionation workflow targeting non-polar methoxyflavones.

Part 3: Analytical Verification (Self-Validating Methods)
Trustworthiness: Do not rely solely on retention time.[2][3] Mass spectrometry (MS)

fragmentation is the fingerprint of the molecule.[2]

Protocol 2: LC-MS/MS Identification
Instrument: Q-TOF or Orbitrap (High Resolution).[2][3] Ionization: Electrospray Ionization (ESI)

in Negative Mode (Preferred for flavonoids with free -OH groups).[2][3]
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Experimental Setup:

Column: C18 Reverse Phase (

mm, 1.9 µm).[1][2]

Mobile Phase A: 0.1% Formic Acid in Water.[2][3]

Mobile Phase B: Acetonitrile.[2][3]

Gradient: 5% B to 95% B over 20 mins.

Validation Criteria (The "Fingerprint"):

Precursor Ion: Look for

297.0768

.[2][3] (Calculated from monoisotopic mass 298.0841 - 1.0078).[2][3]

Fragmentation Pattern (

):

Loss of Methyl Group:

297

282 (

).[2][3] Characteristic of methoxyflavones.

Retro-Diels-Alder (RDA) Cleavage: The C-ring cleavage is diagnostic for flavones.[2][3][5]

fragment: resulting from cleavage of bonds 1 and 3.[1][2]

Loss of CO:

282

254 (
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).[2][3]

Visualization: Mass Spectrometry Logic
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Figure 2: ESI(-) Fragmentation pathway.[2][3] The loss of methyl radicals confirms the

dimethoxy substitution.

Part 4: Biological Implications & Mechanism
Why Molecular Weight Matters: The specific MW of 298.29 Da places 7-Hydroxy-5,8-
dimethoxyflavone in the optimal window for cellular permeability.[2][3] Unlike high-MW

glycosides (e.g., Baicalin, MW > 400), this aglycone can passively diffuse through lipid bilayers.

[1]

Key Therapeutic Mechanisms:

Antibacterial (Biofilm Inhibition): The compound has been shown to downregulate the fabD

gene (Malonyl CoA-acyl carrier protein transacylase), disrupting bacterial fatty acid synthesis

and biofilm formation.[2][3][6]

Anti-Inflammatory: Similar to its isomer Wogonin, it modulates the NF-

B pathway, but the 5,8-dimethoxy pattern alters its metabolic stability against glucuronidation
compared to 5,7-dihydroxy variants.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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